4-ethoxy-3-fluoro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H24FNO5S/c1-3-25-18-9-8-16(12-17(18)20)27(23,24)21-13-19(26-11-10-22)15-6-4-14(2)5-7-15/h4-9,12,19,21-22H,3,10-11,13H2,1-2H3
• InChI Key: PDDVONFYTNZAHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)C)OCCO)F
• Molecular Formula: C19H24FNO5S
• Molecular Weight: 397.5 g/mol

Description

4-ethoxy-3-fluoro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzenesulfonamide, also known as EFNB, is a sulfonamide compound that has gained significant interest in the scientific community due to its potential applications in medicinal chemistry. EFNB is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells.

Scientific Research Applications

Synthesis and Bioactivity Studies

• Sulfonamide derivatives have been synthesized and assessed for various biological activities, including cytotoxicity, tumor-specificity, and potential as carbonic anhydrase (CA) inhibitors. For instance, certain sulfonamide compounds have shown interesting cytotoxic activities which may be crucial for anti-tumor activity studies, alongside strong inhibition of human cytosolic isoforms hCA I and II (Gul et al., 2016).

Endothelin Receptor Antagonists

• Sulfonamide derivatives have been evaluated as endothelin receptor antagonists for the prevention of subarachnoid hemorrhage-induced delayed cerebral vasospasm, showcasing their potential in addressing cerebrovascular conditions (Zuccarello et al., 1996).

PET Imaging Agents

• In the field of diagnostic imaging, sulfonamide derivatives have been explored for their potential as positron emission tomography (PET) selective radioligands, contributing to advancements in imaging techniques for better disease diagnosis and treatment monitoring (Gao et al., 2014).

Electrophilic Fluorinating Reagents

• The development of novel electrophilic fluorinating reagents, such as N-fluoro-benzenesulfonimide derivatives, demonstrates the role of sulfonamide-based compounds in enhancing the enantioselectivity of fluorination reactions, important for the synthesis of pharmaceuticals and agrochemicals (Yasui et al., 2011).

Crystal Structures

• Investigating the crystal structures of sulfonamide compounds aids in understanding the supramolecular architecture and intermolecular interactions, which is vital for designing materials with specific properties (Rodrigues et al., 2015).

Fluorophores for Zinc(II) Detection

• Sulfonamide-based fluorophores have been studied for their application in detecting Zinc(II) ions, a key area in bioinorganic chemistry relevant for understanding cellular processes and designing diagnostic tools (Kimber et al., 2001).